Cas no 2060049-13-8 (3-(5-Bromo-4-methylpyridin-2-yl)aniline)

• Product Name: 3-(5-Bromo-4-methylpyridin-2-yl)aniline
• CAS No: 2060049-13-8
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD30488140
• CID: 5614304
• PubChem ID: 125451204
• Update Time: 2025-05-23

3-(5-Bromo-4-methylpyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2060049-13-8
• EN300-330448
• 3-(5-Bromo-4-methylpyridin-2-yl)aniline
• CID 125451204
• Benzenamine, 3-(5-bromo-4-methyl-2-pyridinyl)-

• MDL： MFCD30488140
• Inchi： 1S/C12H11BrN2/c1-8-5-12(15-7-11(8)13)9-3-2-4-10(14)6-9/h2-7H,14H2,1H3
• InChI Key： AIJZDTXXSSRMJU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 262.01056g/mol
• Monoisotopic Mass: 262.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±42.0 °C(Predicted)
• pka: 3.56±0.10(Predicted)

Additional information on 3-(5-Bromo-4-methylpyridin-2-yl)aniline

Introduction to 3-(5-Bromo-4-methylpyridin-2-yl)aniline (CAS No. 2060049-13-8)

3-(5-Bromo-4-methylpyridin-2-yl)aniline, a compound with the chemical identifier CAS No. 2060049-13-8, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both 5-bromo and 4-methyl substituents on the pyridine ring, as well as the aniline moiety, contribute to its unique chemical properties and reactivity.

The synthesis of 3-(5-Bromo-4-methylpyridin-2-yl)aniline involves a series of well-established organic reactions that highlight the versatility of modern synthetic chemistry. The bromination and methylation of the pyridine ring are critical steps that introduce the necessary functional groups for further derivatization. These modifications enhance the molecule's ability to interact with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine-based structures. The aniline group in 3-(5-Bromo-4-methylpyridin-2-yl)aniline is particularly noteworthy, as it is known to participate in various pharmacophoric interactions. This feature has led to its exploration in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 3-(5-Bromo-4-methylpyridin-2-yl)aniline is its potential application in oncology research. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes that play a pivotal role in cancer cell proliferation and survival. The bromo and methyl substituents on the pyridine ring are strategically positioned to modulate binding affinity and selectivity, which are essential for developing effective anticancer drugs.

Recent studies have demonstrated that compounds with similar structural motifs to 3-(5-Bromo-4-methylpyridin-2-yl)aniline exhibit significant activity against various cancer cell lines. These findings have spurred further investigation into its mechanism of action and potential for clinical translation. The compound's ability to disrupt key signaling pathways in cancer cells makes it a promising candidate for further development.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex drug molecules. The presence of both bromo and methyl groups provides multiple points for further functionalization, allowing chemists to tailor the properties of the final product to meet specific therapeutic requirements.

In addition to its applications in oncology, 3-(5-Bromo-4-methylpyridin-2-yl)aniline has been explored for its potential in treating neurological disorders. Pyridine derivatives are known to interact with neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may enable it to modulate these systems effectively.

The synthesis and characterization of 3-(5-Bromo-4-methylpyridin-2-yl)aniline have been refined through advanced spectroscopic techniques and computational methods. These tools have provided valuable insights into its molecular structure and dynamics, which are crucial for understanding its biological activity. High-resolution NMR spectroscopy, X-ray crystallography, and molecular modeling studies have all contributed to a comprehensive understanding of this compound's properties.

As research continues to evolve, the applications of 3-(5-Bromo-4-methylpyridin-2-yl)aniline are likely to expand beyond traditional therapeutic areas. Its versatility as a chemical scaffold makes it suitable for exploring novel drug targets and developing innovative treatment strategies. The ongoing investigation into its biological activities ensures that it remains at the forefront of pharmaceutical research.

The future prospects for 3-(5-Bromo-4-methylpyridin-2-yl)aniline are bright, with numerous opportunities for further discovery and development. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into tangible therapeutic benefits. As our understanding of this compound grows, so too will its potential impact on human health.